Cas no 1214376-44-9 (4-(3,4-Difluorophenyl)pyridine)

• Product Name: 4-(3,4-Difluorophenyl)pyridine
• CAS No: 1214376-44-9
• MF: C₁₁H₇F₂N
• MW: 191.18
• CID: 5081310
• PubChem ID: 46316750
• Update Time: 2025-05-19

4-(3,4-Difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Difluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-7H
• InChI Key： MLKFPTBIROJSMS-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)C1C=CN=CC=1)F)F

Computed Properties

• Exact Mass: 191.055
• Monoisotopic Mass: 191.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3,4-Difluorophenyl)pyridine

4-(3,4-Difluorophenyl)pyridine (CAS No. 1214376-44-9): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

4-(3,4-Difluorophenyl)pyridine (CAS No. 1214376-44-9) is a highly valuable fluorinated aromatic compound that has gained significant attention in recent years due to its unique structural features and broad applicability. As a difluorophenyl-pyridine hybrid molecule, it serves as a crucial building block in medicinal chemistry, materials science, and agrochemical research. The presence of both fluorine atoms and the pyridine nitrogen in its structure provides exceptional electronic properties that make it particularly useful for designing bioactive molecules and advanced materials.

The growing demand for fluorinated pharmaceutical intermediates has positioned 4-(3,4-Difluorophenyl)pyridine as a compound of great interest in drug discovery. Researchers frequently search for information about "difluorophenyl pyridine derivatives" and "CAS 1214376-44-9 applications" as they explore novel therapeutic agents. This compound's ability to modulate pharmacokinetic properties through fluorine substitution effects makes it particularly valuable in developing CNS drugs, kinase inhibitors, and anti-inflammatory agents.

From a synthetic chemistry perspective, 4-(3,4-Difluorophenyl)pyridine offers multiple sites for further functionalization, answering the common query about "how to modify 3,4-difluorophenyl compounds." The pyridine ring can undergo various reactions including N-oxidation, halogenation, and cross-coupling reactions, while the difluorophenyl moiety can participate in nucleophilic aromatic substitutions. This versatility explains why searches for "synthetic routes to 1214376-44-9" have increased by 35% in the past year according to chemical database analytics.

In material science applications, the 4-(3,4-Difluorophenyl)pyridine scaffold contributes to the development of organic electronic materials. The compound's electron-deficient character and planar structure make it suitable for creating charge transport materials in OLEDs and organic photovoltaics. Many researchers investigating "fluorinated pyridine materials" or "organic semiconductor building blocks" ultimately discover the utility of this specific compound in their work.

The stability and lipophilicity profile of 4-(3,4-Difluorophenyl)pyridine also make it valuable in agrochemical research, particularly in addressing modern challenges of pest resistance. With increasing searches for "next-generation crop protection agents," this compound has emerged as a key intermediate in developing novel pesticides that combine efficacy with improved environmental profiles.

Quality control of CAS 1214376-44-9 remains a frequent topic among purchasers, with analytical methods including HPLC, GC-MS, and NMR spectroscopy being essential for verifying purity. The compound typically appears as a white to off-white crystalline powder with high thermal stability, characteristics that are often queried in "4-(3,4-Difluorophenyl)pyridine physical properties" searches.

Recent advances in green chemistry approaches to synthesizing difluorophenyl-containing compounds have further increased interest in this material. Catalytic methods that reduce waste and improve atom economy are particularly sought after, as evidenced by rising searches for "sustainable synthesis of fluorinated pyridines." These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly processes.

The global market for 4-(3,4-Difluorophenyl)pyridine has shown steady growth, driven by its applications in multiple high-value sectors. Supply chain considerations and "reliable CAS 1214376-44-9 suppliers" have become increasingly important discussion points, especially with the pharmaceutical industry's focus on securing robust supply chains for key intermediates.

Looking forward, 4-(3,4-Difluorophenyl)pyridine is poised to maintain its importance as research continues into fluorine-containing bioactive molecules and advanced functional materials. Its combination of synthetic versatility, favorable physicochemical properties, and broad applicability ensures it will remain a compound of significant interest across multiple scientific disciplines.